Cas no 289472-81-7 ((S)-Hydroxy Des(boric Acid) Bortezomib)

(S)-Hydroxy Des(boric Acid) Bortezomib is a modified derivative of the proteasome inhibitor bortezomib, where the boronic acid moiety is replaced by a hydroxyl group. This structural alteration enhances its stability and reduces potential off-target interactions associated with boronic acid-containing compounds. The (S)-configuration ensures high stereoselectivity, improving binding affinity to the 20S proteasome's active site. This compound retains potent inhibitory activity against the chymotrypsin-like proteasomal function, making it valuable for studying proteasome-dependent pathways in cellular and biochemical assays. Its improved solubility and reduced reactivity compared to bortezomib facilitate experimental handling while maintaining pharmacological relevance in research applications.

(S)-Hydroxy Des(boric Acid) Bortezomib structure

289472-81-7 structure

Product Name:(S)-Hydroxy Des(boric Acid) Bortezomib

CAS No:289472-81-7

MF:C₁₉H₂₄N₄O₃

MW:356.418864250183

CID:1030960

PubChem ID:71607434

Update Time:2025-07-02

(S)-Hydroxy Des(boric Acid) Bortezomib Chemical and Physical Properties

Names and Identifiers

- N-((S)-1-(((S)-1-Hydroxy-3-methylbutyl)amino)-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide
- (S)-Hydroxy Des(boric Acid) Bortezomib
- N-[(2S)-1-[[(1S)-1-hydroxy-3-methylbutyl]amino]-1-oxo-3-phenylpropan-2-yl]pyrazine-2-carboxamide
- Bortezomib Impurity J
- 2-Pyrazinecarboxamide, N-((1S)-2-(((1S)-1-hydroxy-3-methylbutyl)amino)-2-oxo-1-(phenylmethyl)ethyl)-
- N-[(1S)-2-[[(1S)-1-Hydroxy-3-methylbutyl]amino]-2-oxo-1-(phenylmethyl)ethyl]-2-pyrazinecarboxamide
- Hydroxy des(boric acid) bortezomib, (S)-
- SCHEMBL24390721
- BGP3WC2T3P
- 2-Pyrazinecarboxamide, N-[(1S)-2-[[(1S)-1-hydroxy-3-methylbutyl]amino]-2-oxo-1-(phenylmethyl)ethyl]-; N-[(1S)-2-[[(1S)-1-Hydroxy-3-methylbutyl]amino]-2-oxo-1-(phenylmethyl)ethyl]-2-pyrazinecarboxamide; (S,S)-Bortezomib hydroxyisopentyl amide analog (USP); Bortezomib Impurity 48
- DTXSID40856381
- NEIDLJIPMZVISC-RDJZCZTQSA-N
- 289472-81-7
- UNII-BGP3WC2T3P
- N-[(1S)-1-Hydroxy-3-methylbutyl]-Nalpha-(pyrazine-2-carbonyl)-L-phenylalaninamide
- 2-Pyrazinecarboxamide, N-[(1S)-2-[[(1S)-1-hydroxy-3-methylbutyl]amino]-2-oxo-1-(phenylmethyl)ethyl]-
- Bortezomib Impurity G
- DB-230860
- (2S)-N-[(1S)-1-HYDROXY-3-METHYLBUTYL]-3-PHENYL-2-(PYRAZIN-2-YLFORMAMIDO)PROPANAMIDE
- Bortezomib (m2)
- AKOS016844880
- MDL： MFCD26940315
- Inchi： 1S/C19H24N4O3/c1-13(2)10-17(24)23-18(25)15(11-14-6-4-3-5-7-14)22-19(26)16-12-20-8-9-21-16/h3-9,12-13,15,17,24H,10-11H2,1-2H3,(H,22,26)(H,23,25)/t15-,17-/m0/s1
- InChI Key： NEIDLJIPMZVISC-RDJZCZTQSA-N
- SMILES： O[C@@H](CC(C)C)NC([C@H](CC1C=CC=CC=1)NC(C1C=NC=CN=1)=O)=O

Computed Properties

Exact Mass: 356.18484064g/mol
Monoisotopic Mass: 356.18484064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 10
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 104Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 672.0±55.0 °C at 760 mmHg
Flash Point: 360.2±31.5 °C
Vapor Pressure: 0.0±2.2 mmHg at 25°C

(S)-Hydroxy Des(boric Acid) Bortezomib Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(S)-Hydroxy Des(boric Acid) Bortezomib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H935905-0.5mg	(S)-Hydroxy Des(boric Acid) Bortezomib	289472-81-7		0.5mg	$ 185.00	2022-06-04
TRC	H935905-5mg	(S)-Hydroxy Des(boric Acid) Bortezomib	289472-81-7		5mg	$ 1748.00	2023-09-07
Alichem	A099001711-100mg	N-((S)-1-(((S)-1-Hydroxy-3-methylbutyl)amino)-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide	289472-81-7	95%	100mg	$1199.00	2023-09-02
Alichem	A099001711-1g	N-((S)-1-(((S)-1-Hydroxy-3-methylbutyl)amino)-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide	289472-81-7	95%	1g	$3684.00	2023-09-02
Chemenu	CM168043-50mg	N-((S)-1-(((S)-1-hydroxy-3-methylbutyl)amino)-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide	289472-81-7	95%+	50mg	$1487	2023-03-04
TRC	H935905-.5mg	(S)-Hydroxy Des(boric Acid) Bortezomib	289472-81-7		5mg	$227.00	2023-05-18
Chemenu	CM168043-1g	N-((S)-1-(((S)-1-hydroxy-3-methylbutyl)amino)-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide	289472-81-7	95%+	1g	$1365	2021-08-05
A2B Chem LLC	AB36087-1mg	N-((S)-1-(((S)-1-Hydroxy-3-methylbutyl)amino)-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide	289472-81-7	98	1mg	$788.00	2024-04-20
A2B Chem LLC	AB36087-10mg	N-((S)-1-(((S)-1-Hydroxy-3-methylbutyl)amino)-1-oxo-3-phenylpropan-2-yl)pyrazine-2-carboxamide	289472-81-7	98%	10mg	$2400.00	2024-04-20
1PlusChem	1P002XMF-5mg	2-Pyrazinecarboxamide, N-[(1S)-2-[[(1S)-1-hydroxy-3-methylbutyl]amino]-2-oxo-1-(phenylmethyl)ethyl]-	289472-81-7		5mg	$1488.00	2025-02-19